Cas no 2613385-80-9 (2-(3-aminocyclobutyl)ethyl(imino)methyl-lambda6-sulfanone dihydrochloride, Mixture of diastereomers)

• Product Name: 2-(3-aminocyclobutyl)ethyl(imino)methyl-lambda6-sulfanone dihydrochloride, Mixture of diastereomers
• CAS No: 2613385-80-9
• MF: C₇H₁₈Cl₂N₂OS
• MW: 249.201618671417
• MDL: MFCD33031907
• CID: 5663117
• PubChem ID: 155943556
• Update Time: 2025-07-18

2-(3-aminocyclobutyl)ethyl(imino)methyl-lambda6-sulfanone dihydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• EN300-27701329
• 2613385-80-9
• [2-(3-aminocyclobutyl)ethyl](imino)methyl-lambda6-sulfanone dihydrochloride
• 2-(3-aminocyclobutyl)ethyl(imino)methyl-lambda6-sulfanone dihydrochloride, Mixture of diastereomers

• MDL： MFCD33031907
• Inchi： 1S/C7H16N2OS.2ClH/c1-11(9,10)3-2-6-4-7(8)5-6;;/h6-7,9H,2-5,8H2,1H3;2*1H
• InChI Key： MNHISMVOVLTUHI-UHFFFAOYSA-N
• SMILES： Cl.Cl.S(C)(CCC1CC(C1)N)(=N)=O

Computed Properties

• Exact Mass: 248.0516898g/mol
• Monoisotopic Mass: 248.0516898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.3Ų

Additional information on 2-(3-aminocyclobutyl)ethyl(imino)methyl-lambda6-sulfanone dihydrochloride, Mixture of diastereomers

Research Brief on 2-(3-aminocyclobutyl)ethyl(imino)methyl-lambda6-sulfanone dihydrochloride (CAS: 2613385-80-9)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of novel sulfone derivatives, particularly 2-(3-aminocyclobutyl)ethyl(imino)methyl-lambda6-sulfanone dihydrochloride (CAS: 2613385-80-9), a mixture of diastereomers. This compound has garnered attention due to its potential applications in drug discovery and development, especially in targeting specific enzymatic pathways and receptor interactions. The unique structural features of this molecule, including the cyclobutyl and sulfone moieties, contribute to its bioactivity and selectivity, making it a promising candidate for further investigation.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and characterization of this compound, emphasizing its stereochemical complexity and the challenges associated with isolating individual diastereomers. The researchers employed advanced chromatographic techniques and nuclear magnetic resonance (NMR) spectroscopy to elucidate the structure and purity of the compound. Their findings revealed that the diastereomeric mixture exhibits distinct pharmacological properties, with one diastereomer showing higher affinity for a specific protein target implicated in inflammatory diseases.

In another study, the compound's mechanism of action was investigated in the context of kinase inhibition. Preliminary in vitro assays demonstrated that 2-(3-aminocyclobutyl)ethyl(imino)methyl-lambda6-sulfanone dihydrochloride exhibits potent inhibitory activity against a subset of kinases involved in cell proliferation and survival. This suggests its potential utility as a lead compound for the development of kinase inhibitors in oncology. However, further in vivo studies are required to validate its efficacy and safety profile.

The pharmacokinetic properties of this compound were also evaluated in a preclinical setting. Results indicated moderate bioavailability and a favorable metabolic stability profile, although the presence of diastereomers complicates the interpretation of these data. Researchers noted that the individual diastereomers may exhibit different absorption, distribution, metabolism, and excretion (ADME) characteristics, necessitating further separation and characterization efforts.

Despite these promising findings, several challenges remain. The synthesis of 2-(3-aminocyclobutyl)ethyl(imino)methyl-lambda6-sulfanone dihydrochloride is complex and requires optimization to improve yield and scalability. Additionally, the biological activity of the diastereomeric mixture needs to be thoroughly investigated to determine whether one diastereomer is predominantly responsible for the observed effects or if synergistic interactions occur.

In conclusion, 2-(3-aminocyclobutyl)ethyl(imino)methyl-lambda6-sulfanone dihydrochloride (CAS: 2613385-80-9) represents a promising scaffold for drug discovery, with potential applications in inflammation and oncology. Future research should focus on the isolation and characterization of individual diastereomers, optimization of synthetic routes, and comprehensive preclinical evaluation to unlock its full therapeutic potential.